Cas no 1159407-16-5 (3-(1-benzothiophen-3-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(1-benzothiophen-3-yl)-3-hydroxypropanoic acid
• CAS No: 1159407-16-5
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• CID: 5843143
• PubChem ID: 62700386
• Update Time: 2025-06-14

3-(1-benzothiophen-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-3-yl)-3-hydroxypropanoic acid
• AKOS011995283
• EN300-1840374
• 1159407-16-5

• Inchi： 1S/C11H10O3S/c12-9(5-11(13)14)8-6-15-10-4-2-1-3-7(8)10/h1-4,6,9,12H,5H2,(H,13,14)
• InChI Key： JCNNHLGZXSFYHK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(CC(=O)O)O

Computed Properties

• Exact Mass: 222.03506535g/mol
• Monoisotopic Mass: 222.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(1-benzothiophen-3-yl)-3-hydroxypropanoic acid

Comprehensive Overview of 3-(1-benzothiophen-3-yl)-3-hydroxypropanoic acid (CAS No. 1159407-16-5): Properties, Applications, and Industry Insights

3-(1-benzothiophen-3-yl)-3-hydroxypropanoic acid (CAS No. 1159407-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzothiophene derivative combines a hydroxypropanoic acid moiety with a benzothiophene core, making it a versatile intermediate for synthetic chemistry and drug development. Its molecular formula, C₁₁H₁₀O₃S, reflects a balance of aromaticity and functional groups that enable diverse reactivity.

In recent years, the demand for heterocyclic compounds like 3-(1-benzothiophen-3-yl)-3-hydroxypropanoic acid has surged, driven by their role in designing small-molecule therapeutics and biomaterials. Researchers frequently search for "benzothiophene derivatives in drug discovery" or "hydroxypropanoic acid applications," highlighting the compound's relevance in addressing modern challenges such as targeted drug delivery and sustainable chemistry. The compound's CAS No. 1159407-16-5 serves as a critical identifier in regulatory documentation and patent filings.

The synthesis of 3-(1-benzothiophen-3-yl)-3-hydroxypropanoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and hydroxylation processes. Its crystalline solid form and moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) make it suitable for laboratory-scale experiments. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity, a topic often queried as "how to analyze benzothiophene derivatives" in scientific forums.

From an industrial perspective, 3-(1-benzothiophen-3-yl)-3-hydroxypropanoic acid is explored for its potential in biodegradable polymer synthesis and enzyme inhibition studies. Its carboxylic acid group allows for further functionalization, aligning with the growing trend of "green chemistry innovations." Additionally, its pharmacophore characteristics are investigated for anti-inflammatory and antioxidant properties, addressing popular health-related searches like "natural compound alternatives."

Regulatory compliance and safety data for CAS No. 1159407-16-5 are meticulously documented, with non-hazardous classifications under standard handling conditions. This aligns with the increasing focus on "safe chemical handling practices" in academic and industrial settings. The compound's stability under ambient temperatures and compatibility with common lab protocols further enhance its utility.

In conclusion, 3-(1-benzothiophen-3-yl)-3-hydroxypropanoic acid represents a compelling case study in the intersection of organic synthesis and applied research. Its structural versatility and alignment with trending topics like "precision medicine" and "sustainable materials" ensure its continued relevance. Future studies may explore its structure-activity relationships or scalability for commercial production, answering queries such as "how to scale up benzothiophene synthesis."